(2-methyl-2H-1,2,3-triazol-4-yl)methanamine hydrochloride

• IUPAC Name: (2-methyltriazol-4-yl)methanamine;hydrochloride
• InChI: InChI=1S/C4H8N4.ClH/c1-8-6-3-4(2-5)7-8;/h3H,2,5H2,1H3;1H
• InChI Key: UHNCWRSJVWJUDE-UHFFFAOYSA-N
• Canonical SMILES: CN1N=CC(=N1)CN.Cl
• Molecular Formula: C4H9ClN4
• Molecular Weight: 148.59 g/mol

Description

(2-methyl-2H-1,2,3-triazol-4-yl)methanamine hydrochloride, commonly known as MTA, is a chemical compound that has been widely used in scientific research. MTA is a triazole compound that has been found to have various biological activities, including antimicrobial, antifungal, and anticancer properties.

Scientific Research Applications

Triazole Derivatives in Drug Discovery

Triazole derivatives have been explored for their therapeutic potential across a spectrum of medical conditions. The structural versatility of triazoles allows for the development of novel compounds with anti-inflammatory, antimicrobial, antitumoral, and antiviral properties, among others. Research into 1H-1,2,3-, 2H-1,2,3-, 1H-1,2,4- and 4H-1,2,4-triazole families has highlighted the importance of these compounds in the pharmaceutical industry, leading to new drugs entering the market and ongoing clinical studies to explore further applications (Ferreira et al., 2013).

Synthesis and Material Science

The synthesis of triazole derivatives is of paramount importance in material science and organic chemistry. The development of efficient, green chemistry methods for preparing triazoles is crucial for advancing these compounds' application in various domains. The azide-alkyne cycloaddition, known as the "click reaction," is one example of a synthesis method that has broad implications for creating new materials and biological molecules (Kaushik et al., 2019).

Corrosion Inhibition

1,2,3-Triazole derivatives have also been identified as efficient corrosion inhibitors for metals and alloys in aggressive media. The research into 1,4-disubstituted 1,2,3-triazole derivatives, in particular, showcases the potential of these compounds to protect industrial materials from corrosion, thereby extending their lifespan and reducing maintenance costs (Hrimla et al., 2021).

Environmental Applications

Triazole derivatives have found applications in environmental science, particularly in capturing and converting CO2. Nitrogen-doped porous polymers, including triazine and triazole-based frameworks, have shown promise for CO2 capture and conversion, demonstrating the potential of these compounds in addressing climate change and energy sustainability challenges (Mukhtar et al., 2020).